Cas no 1119282-74-4 (4-Chloro-1-pyrimidin-2-yl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid)

4-Chloro-1-pyrimidin-2-yl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid structure
1119282-74-4 structure
Product Name:4-Chloro-1-pyrimidin-2-yl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
CAS No:1119282-74-4
MF:C12H7ClN4O2
MW:274.662580728531
CID:2152832
Update Time:2023-08-05

4-Chloro-1-pyrimidin-2-yl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-1-pyrimidin-2-yl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
    • IQIRESHMJBJGHL-UHFFFAOYSA-N
    • 4-Chloro-1-pyrimidin-2-yl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
    • Inchi: 1S/C12H7ClN4O2/c13-8-2-5-14-10-9(8)7(11(18)19)6-17(10)12-15-3-1-4-16-12/h1-6H,(H,18,19)
    • InChI Key: IQIRESHMJBJGHL-UHFFFAOYSA-N
    • SMILES: ClC1C=CN=C2C=1C(C(=O)O)=CN2C1N=CC=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 351
  • Topological Polar Surface Area: 80.9
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